Cas no 1026196-60-0 (3-((4-(Isopropyl)phenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile)

• Product Name: 3-((4-(Isopropyl)phenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile
• CAS No: 1026196-60-0
• MF: C₁₉H₂₀N₂O₂S
• MW: 340.439303398132
• MDL: MFCD00245089
• CID: 5035981
• Update Time: 2026-02-28

3-((4-(Isopropyl)phenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-(4-methylbenzenesulfonyl)-3-{[4-(propan-2-yl)phenyl]amino}prop-2-enenitrile
• 3-((4-(ISOPROPYL)PHENYL)AMINO)-2-((4-METHYLPHENYL)SULFONYL)PROP-2-ENENITRILE
• 3-((4-(Isopropyl)phenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile

• MDL： MFCD00245089
• Inchi： 1S/C19H20N2O2S/c1-14(2)16-6-8-17(9-7-16)21-13-19(12-20)24(22,23)18-10-4-15(3)5-11-18/h4-11,13-14,21H,1-3H3/b19-13+
• InChI Key： WQJSRCWJSPLQGJ-CPNJWEJPSA-N
• SMILES： S(/C(/C#N)=C/NC1C=CC(=CC=1)C(C)C)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 579
• XLogP3: 4.8
• Topological Polar Surface Area: 78.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 3-((4-(Isopropyl)phenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile

Professional Introduction to Compound with CAS No. 1026196-60-0 and Product Name: 3-((4-(Isopropyl)phenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile

The compound with the CAS number 1026196-60-0 and the product name 3-((4-(Isopropyl)phenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in various therapeutic areas. The presence of multiple functional groups, including an amino group, a nitrile group, and a sulfonyl group, makes it a versatile candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that exhibit dual or multiple functionalities. The compound in question, with its unique structural features, is well-positioned to contribute to this emerging trend. Specifically, the (4-(Isopropyl)phenyl) moiety and the (4-methylphenyl)sulfonyl group introduce specific electronic and steric properties that can influence its interactions with biological targets. These features are particularly relevant in the context of drug design, where precise molecular interactions are crucial for achieving desired pharmacological effects.

One of the most compelling aspects of this compound is its potential as a scaffold for the development of new pharmaceutical agents. The combination of an amino group and a nitrile group provides multiple sites for chemical modification, allowing researchers to fine-tune its properties for specific applications. For instance, the amino group can be used to form hydrogen bonds or participate in ionic interactions, while the nitrile group can serve as a handle for further functionalization via nucleophilic addition reactions.

Recent studies have highlighted the importance of sulfonyl-containing compounds in medicinal chemistry. The (4-methylphenyl)sulfonyl group not only contributes to the overall electronic distribution of the molecule but also enhances its solubility in polar solvents, which is often a critical factor in drug formulation. This structural feature has been leveraged in the design of several potent bioactive molecules, including those targeting neurological disorders and inflammatory conditions.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the enamine intermediate followed by sulfonylation and subsequent functionalization with the appropriate substituents. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity. These methodologies align with contemporary trends in synthetic organic chemistry, emphasizing green chemistry principles and sustainable practices.

From a pharmacological perspective, compounds with similar structural motifs have shown promise in treating various diseases. The presence of both electron-withdrawing and electron-donating groups allows for modulation of bioactivity across multiple targets. Preliminary computational studies suggest that this compound may interact with proteins involved in signal transduction pathways relevant to cancer and neurodegenerative diseases. These findings underscore its potential as a lead compound for further medicinal chemistry exploration.

The development of novel therapeutic agents relies heavily on robust analytical techniques to characterize molecular properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating the structure of this compound. Additionally, computational methods like molecular dynamics simulations and quantum mechanical calculations provide insights into its conformational behavior and binding interactions.

In conclusion, the compound with CAS no. 1026196-60-0 and product name 3-((4-(Isopropyl)phenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile represents a significant contribution to the field of chemical biology and drug discovery. Its complex structure and multifunctional nature make it an attractive candidate for further research aimed at developing new pharmaceuticals. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.